1-benzyl-N-(4-isopropylphenyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

• IUPAC Name: 1-benzyl-2-oxo-N-(4-propan-2-ylphenyl)-1,8-naphthyridine-3-carboxamide
• InChI: InChI=1S/C25H23N3O2/c1-17(2)19-10-12-21(13-11-19)27-24(29)22-15-20-9-6-14-26-23(20)28(25(22)30)16-18-7-4-3-5-8-18/h3-15,17H,16H2,1-2H3,(H,27,29)
• InChI Key: QZXMERKKPDMVAJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)C2=CC3=C(N=CC=C3)N(C2=O)CC4=CC=CC=C4
• Molecular Formula: C25H23N3O2
• Molecular Weight: 397.5 g/mol

Description

1-benzyl-N-(4-isopropylphenyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide, also known as BNIPN, is a synthetic compound that has gained attention in scientific research due to its potential as a therapeutic agent. BNIPN belongs to the class of naphthyridine derivatives, which have been studied for their various biological activities.

Scientific Research Applications

Novel Heterocyclic Synthesis

Research demonstrates the versatility of naphthyridine derivatives in synthesizing novel heterocyclic systems. For instance, Deady and Devine (2006) explored the Hofmann rearrangement of certain naphthyridinones to produce new heterocyclic structures, showcasing typical pyrrole-type reactivity. This illustrates the compound's potential as a precursor in synthesizing diverse heterocyclic compounds with various applications in medicinal chemistry and material science (Deady & Devine, 2006).

Potential in Antagonistic Activities

Another study by Natsugari et al. (1999) synthesized cyclic analogs of a related naphthyridine derivative, evaluating their NK(1) antagonistic activities. Their findings revealed compounds with significant in vitro and in vivo antagonistic activities, highlighting the therapeutic potential of naphthyridine derivatives in treating disorders related to the NK(1) receptor, such as bladder function disorders (Natsugari et al., 1999).

Antibacterial Properties

Egawa et al. (1984) synthesized and evaluated a series of naphthyridine-3-carboxylic acid analogues for their antibacterial properties. Their study identified compounds with superior activity compared to existing antibiotics, offering a basis for further biological study and potential development into new antibacterial agents (Egawa et al., 1984).

Chemical Reactivity and Synthetic Applications

Moustafa et al. (2012) investigated the reactivity of enaminones with naphthyridine derivatives, uncovering new routes to various naphthyridines and related compounds. This study demonstrates the utility of naphthyridine derivatives in synthesizing complex molecular structures, which can have applications ranging from pharmaceuticals to materials science (Moustafa et al., 2012).